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Compound Name: Efaroxan hydrochloride

Cat. No.: B1671118

For Researchers, Scientists, and Drug Development Professionals

Introduction

Efaroxan hydrochloride is a potent and selective a2-adrenoceptor antagonist that also
exhibits affinity for imidazoline I1 receptors. This dual mechanism of action has prompted its
investigation in a variety of behavioral studies to explore its potential therapeutic effects on the
central nervous system. These application notes provide a comprehensive overview of the use
of Efaroxan in preclinical behavioral research, including its mechanism of action, experimental
protocols, and key findings.

Mechanism of Action

Efaroxan's primary mechanism involves the blockade of presynaptic a2-adrenoceptors. These
receptors typically function as autoreceptors, inhibiting the release of norepinephrine. By
antagonizing these receptors, Efaroxan increases the synaptic concentration of
norepinephrine, leading to enhanced noradrenergic neurotransmission. This modulation of
norepinephrine levels is thought to underlie many of its behavioral effects.[1][2]

Additionally, Efaroxan interacts with 11 imidazoline receptors, which are involved in the central
regulation of blood pressure and may also play a role in modulating behavior.[3][4] The
interplay between its a2-adrenergic and imidazoline receptor activity contributes to its complex
pharmacological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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